rac-benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate hydrochloride, cis

• IUPAC Name: benzyl N-[(1S,3R)-3-aminocyclopentyl]carbamate;hydrochloride
• InChI: InChI=1S/C13H18N2O2.ClH/c14-11-6-7-12(8-11)15-13(16)17-9-10-4-2-1-3-5-10;/h1-5,11-12H,6-9,14H2,(H,15,16);1H/t11-,12+;/m1./s1
• InChI Key: WSIVONITISEIND-LYCTWNKOSA-N
• Canonical SMILES: C1CC(CC1N)NC(=O)OCC2=CC=CC=C2.Cl
• Isomeric SMILES: C1C[C@@H](C[C@@H]1N)NC(=O)OCC2=CC=CC=C2.Cl
• Molecular Formula: C13H19ClN2O2
• Molecular Weight: 270.75 g/mol

Description

Rac-benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate hydrochloride, cis (also known as RAC-Bz-ACPC-HCl) is a synthetic compound with a variety of applications in scientific research. It is a member of the family of benzylcarbamate derivatives, which are used as inhibitors of various enzymes. This compound has been widely studied for its biochemical and physiological effects, as well as its applications in lab experiments.

Scientific Research Applications

RAC-Bz-ACPC-HCl has a variety of applications in scientific research. It has been used as an inhibitor of several enzymes, including human acetylcholinesterase, human butyrylcholinesterase, and human carboxylesterase. It has also been used in studies of the structure and function of proteins, such as the high-affinity binding site of human histamine H3 receptors. In addition, RAC-Bz-ACPC-HCl has been used to study the effects of drugs on the central nervous system, as well as to study the effects of drugs on the cardiovascular system.

Mechanism of Action

RAC-Bz-ACPC-HCl has been found to act as an inhibitor of several enzymes. It works by binding to the active site of the enzyme, which blocks the enzyme from catalyzing its reaction. This inhibition of enzyme activity can have a variety of effects on the biochemical and physiological processes that rely on the enzyme.
Biochemical and Physiological Effects
RAC-Bz-ACPC-HCl has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, which can have a variety of effects on biochemical and physiological processes. For example, it has been found to inhibit the activity of human acetylcholinesterase, which can lead to increased levels of acetylcholine in the body, resulting in increased alertness and memory. In addition, it has been found to inhibit the activity of human butyrylcholinesterase, which can lead to increased levels of butyrylcholine in the body, resulting in increased muscle strength and coordination.

Advantages and Limitations for Lab Experiments

RAC-Bz-ACPC-HCl has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. In addition, it is non-toxic and has a low potential for skin irritation. However, it is important to note that RAC-Bz-ACPC-HCl is a relatively weak inhibitor of enzymes, so it may not be suitable for experiments that require a strong inhibition of enzyme activity.

Future Directions

There are a variety of potential future directions for research involving RAC-Bz-ACPC-HCl. For example, further research could be conducted to explore the potential therapeutic applications of RAC-Bz-ACPC-HCl, such as its potential to treat certain neurological disorders. In addition, further research could be conducted to explore the potential use of RAC-Bz-ACPC-HCl as an inhibitor of other enzymes, such as proteases. Finally, further research could be conducted to explore the potential use of RAC-Bz-ACPC-HCl as a tool for studying the structure and function of proteins.

Synthesis Methods

RAC-Bz-ACPC-HCl is synthesized through a multi-step process. First, rac-benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate is synthesized by reacting 3-aminocyclopentyl-1-carboxylic acid with benzylchloroformate in the presence of a base, such as sodium hydroxide. This reaction produces rac-benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate. Next, the rac-benzyl N-[(1R,3S)-3-aminocyclopentyl]carbamate is reacted with hydrochloric acid to yield RAC-Bz-ACPC-HCl.